Cas no 1797598-18-5 (1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea
• CAS No: 1797598-18-5
• MF: C₂₁H₁₅Cl₂N₅O₂
• MW: 440.282101869583
• CID: 5373113
• Update Time: 2025-06-14

1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dichlorophenyl)-N′-[2-[[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]urea
• 1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea

• Inchi： 1S/C21H15Cl2N5O2/c22-16-6-5-15(12-17(16)23)25-21(29)26-18-4-2-1-3-14(18)11-19-27-20(28-30-19)13-7-9-24-10-8-13/h1-10,12H,11H2,(H2,25,26,29)
• InChI Key： LVWQKMFCLHXFHW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NC1=CC=CC=C1CC1ON=C(C2C=CN=CC=2)N=1)=O

Experimental Properties

• Density: 1.463±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.80±0.70(Predicted)

Additional information on 1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea

Research Brief on 1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea (CAS: 1797598-18-5)

Recent studies on the compound 1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea (CAS: 1797598-18-5) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique structural features, has garnered attention due to its selective inhibitory activity against specific biological targets, particularly in the context of inflammatory and oncological pathways.

The compound's mechanism of action involves the modulation of key signaling pathways, including the inhibition of protein kinases and other enzymes critical for cell proliferation and inflammation. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammatory responses, making it a candidate for further preclinical and clinical development. The presence of the 1,2,4-oxadiazole and pyridine moieties in its structure is believed to contribute to its high binding affinity and selectivity.

One of the most significant findings in recent research is the compound's ability to cross the blood-brain barrier (BBB), which opens up potential applications in neurodegenerative diseases. Studies have shown that it can effectively target and inhibit pathological processes in models of Alzheimer's and Parkinson's diseases, suggesting a broader therapeutic scope beyond its initial indications.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from the laboratory to clinical trials.

In conclusion, 1-(3,4-dichlorophenyl)-3-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)urea represents a significant advancement in the development of novel therapeutic agents. Its multifaceted biological activity and potential for treating a range of diseases underscore the importance of continued research and investment in this compound. Future studies will focus on elucidating its precise molecular interactions and evaluating its safety and efficacy in human trials.